Cas no 784211-99-0 (Ethanone, 1-[4-(5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-)

• Product Name: Ethanone, 1-[4-(5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-
• CAS No: 784211-99-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 534481
• PubChem ID: 57891999
• Update Time: 2025-04-19

Ethanone, 1-[4-(5,5-dimethyl-1,3-dioxan-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-
• 1-[4-(5,5-dimethyl-1,3-dioxan-2-yl)phenyl]ethanone
• DTXSID00728212
• 784211-99-0
• 1-[4-(5,5-dimethyl-1,3-dioxan-2-yl)phenyl]ethan-1-one
• SCHEMBL1180403

• Inchi： 1S/C14H18O3/c1-10(15)11-4-6-12(7-5-11)13-16-8-14(2,3)9-17-13/h4-7,13H,8-9H2,1-3H3
• InChI Key： CKWSMGIDIAKENE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(C)=O)=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų